N(alpha)-(4-Toluenesulfonyl)-4-guanidinophenylalanylpiperidine

• CAS RN: 137623-46-2
• Molecular Formula: C22H29N5O3S
• Molecular Weight: 443.6 g/mol
• IUPAC Name: 2-[4-[2-[(4-methylphenyl)sulfonylamino]-3-oxo-3-piperidin-1-ylpropyl]phenyl]guanidine
• InChI: InChI=1S/C22H29N5O3S/c1-16-5-11-19(12-6-16)31(29,30)26-20(21(28)27-13-3-2-4-14-27)15-17-7-9-18(10-8-17)25-22(23)24/h5-12,20,26H,2-4,13-15H2,1H3,(H4,23,24,25)
• InChI Key: NITXQGQPZACTDF-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)S(=O)(=O)NC(CC2=CC=C(C=C2)N=C(N)N)C(=O)N3CCCCC3
• synonyms: 4-TGPAP; N(alpha)-(4-toluenesulfonyl)-4-guanidinophenylalanylpiperidine

Description

N(alpha)-(4-Toluenesulfonyl)-4-guanidinophenylalanylpiperidine, also known as TSGP, is a synthetic peptide that has been widely used in scientific research. This peptide is known for its ability to inhibit the activity of the protease thrombin, which plays a critical role in blood coagulation. In

Mechanism of Action

N(alpha)-(4-Toluenesulfonyl)-4-guanidinophenylalanylpiperidine inhibits the activity of thrombin by binding to its active site and preventing it from cleaving its substrates. This inhibition occurs through the formation of a stable complex between this compound and thrombin, which prevents the protease from accessing its substrates.
Biochemical and Physiological Effects
This compound has a number of biochemical and physiological effects, including the inhibition of thrombin activity, the prevention of platelet aggregation, and the inhibition of fibrinogen cleavage. These effects make this compound a valuable tool for studying the role of thrombin in blood coagulation and other biological processes.

Advantages and Limitations for Lab Experiments

One of the main advantages of N(alpha)-(4-Toluenesulfonyl)-4-guanidinophenylalanylpiperidine is its ability to selectively inhibit the activity of thrombin without affecting other proteases. This specificity makes this compound a valuable tool for studying the role of thrombin in biological processes. However, this compound has a number of limitations, including its high cost and limited availability.

Future Directions

There are a number of future directions for research on N(alpha)-(4-Toluenesulfonyl)-4-guanidinophenylalanylpiperidine. One area of interest is the development of new synthetic peptides that can selectively inhibit other proteases involved in blood coagulation. Another area of interest is the development of new methods for synthesizing this compound that are more cost-effective and scalable. Additionally, future research could focus on the use of this compound in the development of new therapies for thrombotic disorders and other diseases.

Synthesis Methods

The synthesis of N(alpha)-(4-Toluenesulfonyl)-4-guanidinophenylalanylpiperidine involves the chemical modification of the amino acid sequence of the peptide. This modification is achieved through the addition of a tosyl group to the amino terminus of the peptide, followed by the addition of a guanidino group to the side chain of the phenylalanine residue. The piperidine ring is then introduced to the C-terminus of the peptide through a peptide bond formation reaction.

Scientific Research Applications

N(alpha)-(4-Toluenesulfonyl)-4-guanidinophenylalanylpiperidine has been widely used in scientific research as a tool for studying the activity of thrombin. Thrombin is a protease that plays a critical role in blood coagulation, and its activity is regulated by a number of factors, including this compound. This compound has been used to study the effects of thrombin on platelet aggregation, fibrinogen cleavage, and other biological processes.